Cas no 114174-41-3 (Guanidine, N,N-dioctyl-, monoacetate)

• Product Name: Guanidine, N,N-dioctyl-, monoacetate
• CAS No: 114174-41-3
• MF: C₁₉H₄₁N₃O₂
• MW: 343.547745466232
• CID: 2612447
• Update Time: 2023-08-07

Guanidine, N,N-dioctyl-, monoacetate Chemical and Physical Properties

Names and Identifiers

• acetic acid,1,1-dioctylguanidine
• Guanidine, N,N-dioctyl-, monoacetate
• Acetic acid--N,N-dioctylguanidine (1/1)

• Inchi： 1S/C17H37N3.C2H4O2/c1-3-5-7-9-11-13-15-20(17(18)19)16-14-12-10-8-6-4-2;1-2(3)4/h3-16H2,1-2H3,(H3,18,19);1H3,(H,3,4)
• InChI Key： HXZKZDGKAYBNNC-UHFFFAOYSA-N
• SMILES： OC(C)=O.N(C(=N)N)(CCCCCCCC)CCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 231
• Topological Polar Surface Area: 90.4